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Compound of Interest

Compound Name: Formetanate

Cat. No.: B1673542

For Researchers, Scientists, and Drug Development Professionals

Formetanate hydrochloride is a carbamate insecticide and acaricide known for its efficacy
against a range of agricultural pests.[1] Its mode of action involves the inhibition of the enzyme
acetylcholinesterase, which is critical for nerve function.[2][3] This technical guide provides an
in-depth analysis of the physical and chemical properties of Formetanate HCI, complete with
experimental methodologies and visual representations of its metabolic breakdown.

Core Physicochemical Data

The following tables summarize the key quantitative physical and chemical properties of
Formetanate hydrochloride, providing a comprehensive reference for laboratory and
development settings.

General and Physical Properties
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Property Value References
Molecular Formula C11H16CIN3O2 [1]
Molecular Weight 257.72 g/mol [41[5]
White to yellowish crystalline
Appearance solid or powder with a faint [516]1[7]
odor.
] ] Decomposes in the range of
Melting Point [718][e]1[10][11]
191.2 °C to 202 °C.
_ Approximately 1.09 - 1.36
Density [9][10]
g/cm3
Vapor Pressure 1.6 x 10~ Pa (at 25 °C) [9][10]
pKa 8.0-8.1 [BI[O1[10][12][13]
LogP (Octanol/Water Partition
-0.0014 to <0.002 [8][13][14]

Coefficient)

Solubility Data
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Solvent Solubility Temperature References
82.2 g/100 mL/

Water 25 °C [9][10][12][15]
822,000 mg/L
28.3 g/100 mL/

Methanol 20 °C [B1[13][14]
283,000 mg/L

_ 0.03 g/100 mL / 303

Dichloromethane 20 °C [B1[13][14]
mg/L

Acetone 0.007 g/100 mL 20 °C [8]
0.001 g/100 mL /10

Toluene 20 °C [B1[13][14]
mg/L

Ethyl Acetate 0.0001 g/100 mL 20 °C [8]
<0.00005 g/100 mL /5

n-Hexane 20 °C [81[13][14]
mg/L

DMSO Slightly soluble Not Specified [9][12]

Spectral Data

Wavelength (Amax) and

Spectral Type H
P ol Molar Absorptivity (g) >

208 nm (¢ = 21400 L mol—1

UV-Vis cm~1), 251 nm (¢ = 16400 L 7
mol~t cm™1)

208 nm (¢ = 21500 L mol—*

cm-1), 250 nm (g = 16400 L 1.2

mol~t cm™1)

238 nm (¢ = 21800 L mol—1

cm~1), 265 nm (¢ = 11000 L 131

mol~1 cm~1), 295 nm (g = 6670 '

L mol~tcm™?)

© 2025 BenchChem. All rights reserved. 3/8 Tech Support


https://www.chemicalbook.com/ChemicalProductProperty_US_CB8372321.aspx
https://www.lookchem.com/ProductWholeProperty_LCPL389453.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB8372321.htm
https://downloads.regulations.gov/EPA-HQ-OPP-2010-0939-0020/content.pdf
https://downloads.regulations.gov/EPA-HQ-OPP-2010-0939-0007/content.pdf
https://sitem.herts.ac.uk/aeru/iupac/Reports/2933.htm
https://sitem.herts.ac.uk/aeru/ppdb/en/Reports/360.htm
https://downloads.regulations.gov/EPA-HQ-OPP-2010-0939-0007/content.pdf
https://sitem.herts.ac.uk/aeru/iupac/Reports/2933.htm
https://sitem.herts.ac.uk/aeru/ppdb/en/Reports/360.htm
https://downloads.regulations.gov/EPA-HQ-OPP-2010-0939-0007/content.pdf
https://downloads.regulations.gov/EPA-HQ-OPP-2010-0939-0007/content.pdf
https://sitem.herts.ac.uk/aeru/iupac/Reports/2933.htm
https://sitem.herts.ac.uk/aeru/ppdb/en/Reports/360.htm
https://downloads.regulations.gov/EPA-HQ-OPP-2010-0939-0007/content.pdf
https://downloads.regulations.gov/EPA-HQ-OPP-2010-0939-0007/content.pdf
https://sitem.herts.ac.uk/aeru/iupac/Reports/2933.htm
https://sitem.herts.ac.uk/aeru/ppdb/en/Reports/360.htm
https://www.chemicalbook.com/ChemicalProductProperty_US_CB8372321.aspx
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB8372321.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1673542?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Experimental Protocols

Detailed methodologies are crucial for the accurate determination and verification of
physicochemical properties. Below are summaries of experimental protocols used for the
analysis of Formetanate HCI.

Determination of Formetanate Hydrochloride Residues
by LC-MS/MS

This method is designed for the quantification of Formetanate HCI in agricultural products.[16]
[17]

o Extraction: The sample is homogenized and Formetanate HCl is extracted using acetonitrile.
The stability of Formetanate HCI in acetonitrile makes it a suitable extraction solvent.[16][17]

 Purification: The crude extract undergoes a cleanup procedure to remove interfering
substances. This is achieved using a combination of ethylenediamine-N-propy! silylation
silica gel and graphite carbon mini columns.[16][17]

» Quantification: The purified sample solution is analyzed by Liquid Chromatography-Tandem
Mass Spectrometry (LC-MS/MS). Quantification is performed using an external solvent
calibration curve.[16][17] The limit of quantitation for this method has been reported to be
0.01 mg/kg.[16][17]

Analysis of Formetanate Hydrochloride by High-
Performance Liquid Chromatography (HPLC)

This method outlines the determination of Formetanate HCI in strawberries.

¢ Instrumentation: A high-performance liquid chromatograph equipped with a UV detector set
at a wavelength of 254 nm, an injector with a 25-pL loop, a pump system, and an integrator
is used.[18]

o Chromatographic Separation: Separation is achieved using a Lichrospher 100 RP-8 column
(5 pm, 250 x 4.6 mm).[18]
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» Mobile Phase: The mobile phase consists of a mixture of basic buffer and acetonitrile (70:30)

at a flow rate of 1.0 mL/min at room temperature.[18]

» Quantification: The concentration of Formetanate HCI is determined by comparing the peak
area of the sample to that of a standard of known concentration.[18]

Visualizing Molecular Interactions and Processes

Diagrams are essential tools for illustrating complex biological and chemical processes. The
following diagrams, generated using Graphviz (DOT language), depict the metabolic pathway

of Formetanate and a typical analytical workflow.
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Caption: Metabolic pathway of Formetanate.

Conjugated Metabolites
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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